Cas no 76151-68-3 (Benzothiazole, 2,2'-[methylenebis(sulfonyl)]bis-)

• Product Name: Benzothiazole, 2,2'-[methylenebis(sulfonyl)]bis-
• CAS No: 76151-68-3
• MF: C₁₅H₁₀N₂O₄S₄
• MW: 410.510898113251
• CID: 538249
• PubChem ID: 12630366
• Update Time: 2025-04-19

Benzothiazole, 2,2'-[methylenebis(sulfonyl)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2,2'-[methylenebis(sulfonyl)]bis-
• 2-(1,3-benzothiazol-2-ylsulfonylmethylsulfonyl)-1,3-benzothiazole
• DTXSID80504970
• 76151-68-3
• 2,2'-(Methylenedisulfonyl)bis(1,3-benzothiazole)

• Inchi： 1S/C15H10N2O4S4/c18-24(19,14-16-10-5-1-3-7-12(10)22-14)9-25(20,21)15-17-11-6-2-4-8-13(11)23-15/h1-8H,9H2
• InChI Key： MVHZFUNOUXSSOP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(CS(C1=NC2C=CC=CC=2S1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 409.9525
• Monoisotopic Mass: 409.95234150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 94.06